Cas no 1357354-28-9 ("5-Methylcyclohexane-1,3-dione")

• Product Name: "5-Methylcyclohexane-1,3-dione"
• CAS No: 1357354-28-9
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• MDL: MFCD26131407
• CID: 3159484
• PubChem ID: 71305486
• Update Time: 2025-04-21

"5-Methylcyclohexane-1,3-dione" Chemical and Physical Properties

Names and Identifiers

• "5-Methylcyclohexane-1,3-dione"
• 2-(tert-butyl) 6a-methyl (3aS,3bR,6aR,7aS)-octahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-2,6a-dicarboxylate
• (3aS,3bR,6aR,7aS)-2-tert-butyl 6a-methyl octahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-2,6a(3bH)-dicarboxylate
• rel-(3aS,3bR,6aR,7aS)-2-tert-butyl 6a-methyl octahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-2,6a(3bH)-dicarboxylate
• AKOS037647834
• 1357354-28-9
• Racemic-(3as,3br,6ar,7as)-2-tert-butyl 6a-methyl octahydro-1h-cyclopenta[1,2-c:3,4-c']dipyrrole-2,6a(3bh)-dicarboxylate
• 4-O-tert-butyl 8-O-methyl (1R,2S,6S,8R)-4,10-diazatricyclo[6.3.0.02,6]undecane-4,8-dicarboxylate
• rel-(3aS,3bR,6aR,7aS)-2-tert-butyl6a-methyloctahydro-1H-cyclopenta[1,2-c:3,4-c']dipyrrole-2,6a(3bH)-dicarboxylate
• AS-74962
• 4-TERT-BUTYL 8-METHYL (1R,2S,6S,8R)-4,10-DIAZATRICYCLO[6.3.0.0(2),?]UNDECANE-4,8-DICARBOXYLATE
• W19408

• MDL： MFCD26131407
• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-7-10-5-16(13(19)21-4)9-17-6-12(16)11(10)8-18/h10-12,17H,5-9H2,1-4H3/t10-,11+,12-,16+/m1/s1
• InChI Key： KEPLUTFWEJFEIK-JBBSTSQOSA-N
• SMILES： O(C)C([C@@]12CNC[C@@H]1[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C2)=O

Computed Properties

• Exact Mass: 310.18925731Da
• Monoisotopic Mass: 310.18925731Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų